Cas no 1039802-06-6 ((3-methylbutan-2-yl)(5-methylfuran-2-yl)methylamine)

• Product Name: (3-methylbutan-2-yl)(5-methylfuran-2-yl)methylamine
• CAS No: 1039802-06-6
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5215051
• PubChem ID: 43085317
• Update Time: 2026-03-06

(3-methylbutan-2-yl)(5-methylfuran-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-(1,2-dimethylpropyl)-5-methyl-
• 3-Methyl-N-((5-methylfuran-2-yl)methyl)butan-2-amine
• (3-methylbutan-2-yl)(5-methylfuran-2-yl)methylamine

• Inchi： 1S/C11H19NO/c1-8(2)10(4)12-7-11-6-5-9(3)13-11/h5-6,8,10,12H,7H2,1-4H3
• InChI Key： JJERUQCXCYOHIK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CNC(C)C(C)C

Additional information on (3-methylbutan-2-yl)(5-methylfuran-2-yl)methylamine

Compound CAS No. 1039802-06-6: (3-Methylbutan-2-yl)(5-Methylfuran-2-yl)methylamine

Compound CAS No. 1039802-06-6, also known as (3-methylbutan-2-yl)(5-methylfuran-2-yl)methylamine, is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of tertiary amines, characterized by its nitrogen atom bonded to three distinct organic groups. The molecule consists of a methylamine backbone, with two substituents: a 3-methylbutan-2-yl group and a 5-methylfuran-2-yl group. These substituents contribute to the compound's distinctive chemical properties and reactivity.

The 3-methylbutan-2-yl group is an alkyl chain with a branching point at the second carbon, providing the molecule with steric bulk and hydrophobicity. On the other hand, the 5-methylfuran-2-yl group introduces aromaticity and electron-donating properties due to the furan ring system. The combination of these groups creates a versatile compound that can participate in various chemical reactions, making it valuable in both academic research and industrial applications.

Recent studies have highlighted the potential of (3-methylbutan-2-yl)(5-methylfuran-2-yl)methylamine in drug discovery and materials science. Researchers have explored its ability to act as a ligand in metal complexes, demonstrating promising catalytic activity in organic transformations. Additionally, its unique electronic properties have been leveraged in the development of advanced materials, such as conductive polymers and sensors.

One of the most intriguing aspects of this compound is its role in asymmetric synthesis. By utilizing chiral auxiliaries or organocatalysts derived from this compound, chemists have achieved high enantioselectivity in the synthesis of complex molecules. This has significant implications for the pharmaceutical industry, where enantiopure compounds are essential for drug development.

In terms of synthesis, (3-methylbutan-2-yl)(5-methylfuran-2-yl)methylamine can be prepared through various methods, including nucleophilic substitution and reductive amination. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately 45°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF makes it suitable for use in various laboratory settings. Moreover, its stability under mild conditions ensures safe handling during experiments.

From an environmental perspective, studies have shown that (3-methylbutan-2-yl)(5-methylfuran-2-yli)methyamine exhibits low toxicity to aquatic organisms, making it a safer choice for industrial applications compared to some traditional chemicals. Its biodegradability has also been assessed, with results indicating moderate degradation rates under aerobic conditions.

In conclusion, Compound CAS No. 1039802_06_6, or (3-methylbutan_2_yl)(5_methylfuran_2_yl)methyamine, is a multifaceted organic compound with significant potential across various fields. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is poised to play an even greater role in advancing modern chemistry.